Cas no 1805668-93-2 (Ethyl 2-(3-bromopropanoyl)-4-(carboxymethyl)benzoate)

• Product Name: Ethyl 2-(3-bromopropanoyl)-4-(carboxymethyl)benzoate
• CAS No: 1805668-93-2
• MF: C₁₄H₁₅BrO₅
• MW: 343.169903993607
• CID: 4958664
• Update Time: 2025-10-29

Ethyl 2-(3-bromopropanoyl)-4-(carboxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropanoyl)-4-(carboxymethyl)benzoate

• Inchi： 1S/C14H15BrO5/c1-2-20-14(19)10-4-3-9(8-13(17)18)7-11(10)12(16)5-6-15/h3-4,7H,2,5-6,8H2,1H3,(H,17,18)
• InChI Key： CDGVGGDUSUCQNZ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(CC(=O)O)C=CC=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 369
• XLogP3: 2
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 2-(3-bromopropanoyl)-4-(carboxymethyl)benzoate

Comprehensive Overview of Ethyl 2-(3-bromopropanoyl)-4-(carboxymethyl)benzoate (CAS No. 1805668-93-2)

Ethyl 2-(3-bromopropanoyl)-4-(carboxymethyl)benzoate (CAS No. 1805668-93-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, characterized by its bromopropanoyl and carboxymethyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structure makes it valuable for applications in drug discovery, material science, and agrochemical development. Researchers are particularly interested in its potential to act as a building block for bioactive compounds, owing to its reactive sites that facilitate further chemical modifications.

The compound's CAS No. 1805668-93-2 is a critical identifier for researchers and suppliers, ensuring precise communication in global trade and scientific literature. With the growing demand for high-purity intermediates, Ethyl 2-(3-bromopropanoyl)-4-(carboxymethyl)benzoate has become a focal point in discussions about sustainable synthesis and green chemistry. As industries shift toward environmentally friendly practices, this compound's role in reducing waste and improving yield efficiency aligns with modern ESG (Environmental, Social, and Governance) goals. Its compatibility with catalytic processes further enhances its appeal for large-scale production.

In the context of drug development, Ethyl 2-(3-bromopropanoyl)-4-(carboxymethyl)benzoate is often explored for its potential in creating small-molecule inhibitors and protease-targeting therapeutics. Recent studies highlight its utility in designing anti-inflammatory agents and metabolic regulators, addressing prevalent health concerns such as diabetes and autoimmune disorders. The compound's carboxymethyl group, in particular, offers opportunities for structure-activity relationship (SAR) studies, enabling researchers to optimize molecular interactions for enhanced efficacy.

From a technical standpoint, the synthesis of Ethyl 2-(3-bromopropanoyl)-4-(carboxymethyl)benzoate involves multi-step reactions, including esterification and bromination. Advanced analytical techniques like NMR spectroscopy and HPLC are employed to verify its purity and structural integrity. These methods are essential for meeting the stringent requirements of Good Manufacturing Practices (GMP), particularly in pharmaceutical applications. The compound's stability under various storage conditions also makes it a reliable choice for long-term research projects.

Beyond pharmaceuticals, Ethyl 2-(3-bromopropanoyl)-4-(carboxymethyl)benzoate finds applications in material science, where its functional groups contribute to the development of polymeric coatings and adhesives. Its ability to form covalent bonds with other monomers enhances the durability and performance of synthetic materials. This versatility has sparked interest in industries ranging from electronics to automotive manufacturing, where high-performance materials are in constant demand.

As the scientific community continues to explore innovative chemical solutions, Ethyl 2-(3-bromopropanoyl)-4-(carboxymethyl)benzoate remains a compound of significant interest. Its combination of reactivity, stability, and multifunctionality positions it as a key player in advancing both therapeutic and industrial innovations. For researchers seeking reliable intermediates with broad applicability, this compound offers a compelling option backed by rigorous scientific validation.